Cas no 142674-35-9 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxotridecyl)oxy]-, inner salt)
142674-35-9 structure
Product Name:1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxotridecyl)oxy]-, inner salt
CAS No:142674-35-9
MF:C20H39NO4
MW:357.527966737747
CID:198373
PubChem ID:3072472
Update Time:2025-04-19
1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxotridecyl)oxy]-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxotridecyl)oxy]-, inner salt
- 3-tridecanoyloxy-4-(trimethylazaniumyl)butanoate
- SCHEMBL8067093
- DTXSID00931582
- Tridecanoylcarnitine
- 142674-35-9
- 1-Propanaminium, 3-carboxy-2-((1-oxotridecyl)oxy)-N,N,N-trimethyl-, hydroxide, inner salt, (+-)-
- 3-(Tridecanoyloxy)-4-(trimethylazaniumyl)butanoate
- Tridecanoyl carnitine
- BRN 4877756
-
- Inchi: 1S/C20H39NO4/c1-5-6-7-8-9-10-11-12-13-14-15-20(24)25-18(16-19(22)23)17-21(2,3)4/h18H,5-17H2,1-4H3
- InChI Key: OLAOWMDKXPIITQ-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCCCCC)=O)C(CC(=O)[O-])C[N+](C)(C)C
Computed Properties
- Exact Mass: 357.28807
- Monoisotopic Mass: 357.288
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 16
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 66.43
1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxotridecyl)oxy]-, inner salt Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
142674-35-9 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxotridecyl)oxy]-, inner salt) Related Products
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